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Compound of Interest

Compound Name: Regelidine

Cat. No.: B10819615

Disclaimer: Regelidine is a natural product isolated from the stems of Tripterygium regelii and
is intended for research use only.[1] The toxicological properties of this compound have not
been fully investigated. The following guidelines are based on best practices for handling
potent, uncharacterized chemical compounds and should be adapted to specific laboratory
conditions and risk assessments.

Regelidine is a crystalline powder and requires careful handling to avoid inhalation and skin
contact.[1] It may cause central nervous system effects, skin and eye irritation, and potential
hypersensitivity with repeated exposure.[2]

Engineering Controls and Personal Protective
Equipment (PPE)

To minimize exposure, all handling of solid Regelidine and its solutions must be performed
within certified engineering controls. The required PPE provides a barrier against accidental
contact.

Table 1: Required Engineering Controls & Personal Protective Equipment (PPE)
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Control/Equipment

Standard

Rationale

Primary Engineering Control

Certified Chemical Fume Hood

or Glovebox

Prevents inhalation of airborne
particles. All weighing and
solution preparation must

occur here.

Respiratory Protection

N95 Respirator or higher[3]

Required for any procedure
outside of a fume hood that
could generate aerosols, or

during spill cleanup.

Eye Protection

Chemical safety goggles with
side shields[4][5]

Protects eyes from splashes
and airborne particles. A face
shield should be worn in
addition to goggles when
handling larger quantities or

during splash-prone activities.

[4]115]

Hand Protection

Double Nitrile Gloves (e.g., two

pairs of nitrile gloves)

Provides a robust barrier
against skin contact. Change
gloves immediately if
contaminated, torn, or after

prolonged use.[5][6]

Body Protection

Disposable, fluid-resistant lab
coat with tight cuffs[3][5]

Protects skin and personal
clothing from contamination.
Must be removed before

leaving the laboratory area.[5]

Foot Protection

Closed-toe shoes

Standard laboratory practice to
protect feet from spills and

falling objects.

Safe Handling Protocol: Weighing and Solubilization

This protocol outlines the step-by-step process for safely preparing a stock solution of

Regelidine.
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Experimental Methodology:

e Preparation: Before starting, ensure the chemical fume hood is clean and certified. Gather all
necessary equipment, including spatulas, weigh boats, vials, and solvents.

e Donning PPE: Put on all required PPE as specified in Table 1, following the correct donning
sequence (gown, mask, eye protection, then gloves).[6]

» Weighing:
o Perform all weighing operations inside the chemical fume hood.
o Use a dedicated, clean spatula and weigh boat.
o Carefully transfer the desired amount of Regelidine powder. Avoid creating dust.
o Close the primary container immediately after dispensing.

e Solubilization:

[¢]

Place the weigh boat containing the powder into a secondary container (e.g., a beaker).

Add the solvent to the vial that will contain the final solution.

[e]

o

Carefully transfer the powder from the weigh boat into the vial with the solvent.

[¢]

Rinse the weigh boat with a small amount of solvent and add it to the vial to ensure a
complete transfer.

[¢]

Cap the vial tightly and mix until the solid is fully dissolved.

o Post-Handling:

o Wipe down the spatula and any surfaces inside the fume hood with a suitable
decontaminating solution.

o Dispose of all contaminated disposables (weigh boat, gloves, wipes) in the designated
hazardous chemical waste container.
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o Doff PPE in the correct order to prevent self-contamination (gloves, gown, eye protection,
mask).[6]

e Hand Hygiene: Wash hands thoroughly with soap and water after removing PPE.[3]
Emergency Procedures
In the event of an exposure or spill, immediate and correct action is critical.

Table 2: Emergency Response Plan

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.health.state.mn.us/diseases/cdiff/hcp/ltctoolkit/ppecdi.html
https://portal.ct.gov/-/media/dds/covid-19/covid-19_optimizing_ppe_updated_recommendations_and_homemade_masks_final_4_3_2020_krb.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10819615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Incident

Immediate Action

Follow-Up

Skin Contact

Immediately remove
contaminated clothing.[2][7]
Wash the affected area with
copious amounts of soap and

water for at least 15 minutes.

[2]

Seek immediate medical
attention. Provide the Safety
Data Sheet (SDS) to the

medical personnel.

Eye Contact

Immediately flush eyes with
plenty of water for at least 15

minutes, holding eyelids open.

[2]

Seek immediate medical
attention from an
ophthalmologist.[8]

Move the individual to fresh air

Call for emergency medical

assistance if the person feels

Inhalation ) ) o
immediately.[2][8] unwell or has difficulty
breathing.[2]
Do NOT induce vomiting.[2] If Seek immediate medical
Ingestion the person is conscious, rinse attention. Call a poison control

their mouth with water.[7][8]

center or physician.[2]

Minor Spill (inside fume hood)

Wearing appropriate PPE,
absorb the spill with an inert
material (e.g., vermiculite,
sand). Collect the material into
a sealed container for
hazardous waste. Clean the
area with a decontaminating

solution.

Report the incident to the

laboratory supervisor.

Major Spill (outside fume hood)

Evacuate the immediate area.
Alert others and restrict
access. Contact the
institution's Environmental
Health & Safety (EHS)

department immediately.

Do not attempt to clean up a
large spill without specialized

training and equipment.
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Disposal Plan

All waste contaminated with Regelidine must be treated as hazardous chemical waste.
Protocol for Waste Disposal:

» Solid Waste: Collect all contaminated solid waste, including gloves, weigh boats, paper
towels, and disposable lab coats, in a dedicated, clearly labeled, and sealed hazardous
waste container.[9]

» Liquid Waste: Collect all unused solutions and contaminated solvents in a separate, labeled
hazardous waste container suitable for liquids. Do not pour any Regelidine solution down
the drain.[8][10]

o Empty Containers: "Empty" containers that held Regelidine powder should be triple-rinsed
with a suitable solvent. The rinsate must be collected as hazardous liquid waste. The rinsed
container can then be disposed of according to institutional policy.

e Labeling and Storage: Ensure all waste containers are properly labeled with "Hazardous
Waste," the full chemical name "Regelidine,” and the primary hazards. Store waste in a
designated satellite accumulation area until it is collected by EHS personnel.[9]

» Regulatory Compliance: All disposal must adhere to federal, state, and local regulations,
such as those from the EPA and RCRA.[11][12]

Visual Workflow for Safe Handling

The following diagram illustrates the critical steps and decision points for the safe handling of
Regelidine, from preparation to final disposal.
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1. Preparation
- Assemble all materials
- Verify fume hood certification

i

2. Don PPE
- Gown, Mask, Goggles, Double Gloves

'

3. Weighing (in Fume Hood)
- Use dedicated spatula
- Minimize dust creation

'

4. Solubilization (in Fume Hood)
- Transfer powder to solvent
- Rinse weigh boat

'

5. Decontamination
- Clean surfaces and tools

;

6. Waste Segregation
- Solids, Liquids, Sharps

7. Doff PPE
- Gloves, Gown, Goggles, Mask

;

8. Hand Hygiene

- Wash hands with soap and water

Procedure Complete

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Regelidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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